Cas no 2034315-47-2 (2-cyclopropyl-4-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-6-methylpyrimidine)

• Product Name: 2-cyclopropyl-4-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-6-methylpyrimidine
• CAS No: 2034315-47-2
• MF: C₁₉H₂₄N₆
• MW: 336.434062957764
• CID: 5824386
• PubChem ID: 122246485
• Update Time: 2025-06-03

2-cyclopropyl-4-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-6-methylpyrimidine
• 2034315-47-2
• AKOS032468863
• 3-cyclopropyl-6-(4-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperazin-1-yl)pyridazine
• F6564-5562
• 2-cyclopropyl-4-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-6-methylpyrimidine

• Inchi： 1S/C19H24N6/c1-13-12-18(21-19(20-13)15-4-5-15)25-10-8-24(9-11-25)17-7-6-16(22-23-17)14-2-3-14/h6-7,12,14-15H,2-5,8-11H2,1H3
• InChI Key： LJMFLYUNKBVPIL-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=NC(C3CC3)=N2)CCN(C2=CC=C(C3CC3)N=N2)CC1

Computed Properties

• Exact Mass: 336.20624479g/mol
• Monoisotopic Mass: 336.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58Ų

Additional information on 2-cyclopropyl-4-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-6-methylpyrimidine

2-Cyclopropyl-4-[4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl]-6-Methylpyrimidine: A Comprehensive Overview

The compound with CAS No. 2034315-47-2, known as 2-cyclopropyl-4-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-6-methylpyrimidine, has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates functional groups such as cyclopropane and piperazine, which contribute to its unique chemical properties. The presence of these groups makes it a promising candidate for various applications, including drug development and advanced material synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure, featuring a pyrimidine core with substituents at positions 2, 4, and 6, provides a versatile platform for molecular modification. The cyclopropyl groups attached to the pyridazine ring and the pyrimidine core enhance the molecule's stability and bioavailability, making it an attractive scaffold for drug design. Researchers have explored its ability to inhibit key enzymes involved in metabolic disorders, such as diabetes and obesity, demonstrating its potential as a lead compound in pharmacological research.

The incorporation of a piperazine ring in the molecule introduces additional flexibility and hydrogen bonding capabilities, which are critical for interactions with biological targets. This feature has been leveraged in studies aimed at developing antiviral agents and anticancer drugs. For instance, preliminary in vitro assays have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential role in oncology.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The conjugated system within the pyrimidine and pyridazine rings enables efficient charge transport, making it a candidate for use in organic electronics. Recent advancements in thin-film transistor (TFT) technology have demonstrated the feasibility of incorporating this compound into flexible electronic devices, highlighting its versatility across multiple disciplines.

The synthesis of 2-cyclopropyl-4-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-6-methylpyrimidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent attachment of the piperazine moiety via nucleophilic substitution. The use of transition metal catalysts has significantly improved the yield and purity of the final product, making large-scale production more feasible.

From an environmental standpoint, this compound has been assessed for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. This characteristic aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 2-cyclopropyl-4-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-6-methylpyrimidine (CAS No. 2034315-47-2) represents a versatile molecule with diverse applications across multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methodology and biological evaluation, positions it as a valuable asset in both academic research and industrial development.